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Compound of Interest

Compound Name: Decyl disulfide

Cat. No.: B1670170

This guide provides an in-depth technical overview of decyl disulfide, a symmetrical long-
chain dialkyl disulfide. With a focus on scientific integrity and practical application, this
document is intended for researchers, scientists, and professionals in drug development and
materials science. We will delve into the core physicochemical properties, synthesis, and
characterization of decyl disulfide, and explore its applications in redox-responsive drug
delivery systems and self-assembled monolayers.

Core Molecular and Physical Properties

Decyl disulfide is an organic compound characterized by a disulfide bond linking two decyl
chains.

Molecular Formula: C20H42S2[1]
Molecular Weight: 346.7 g/mol [1]
Synonyms: Didecyl disulfide, 1-(decyldisulfanyl)decane[1]

CAS Number: 10496-18-1

Physicochemical Data Summary
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Property Value Source
Molecular Formula C20H42S2 PubChem[1]
Molecular Weight 346.7 g/mol PubChem[1]

White or colorless to light

Appearance o )
yellow liquid or solid
Boiling Point 208 °C at 2 mmHg
LogP 9.9 PubChem[1]

Synthesis of Decyl Disulfide: Protocols and
Mechanistic Insights

The synthesis of decyl disulfide can be approached through two primary, reliable methods:
the transformation of alkyl halides and the oxidation of thiols. The choice of method often
depends on the starting materials' availability, desired purity, and scalability.

Synthesis from Alkyl Halides

A rapid and efficient method for preparing symmetrical disulfides involves the reaction of alkyl
halides with a combination of sodium sulfide nonahydrate (NazS-9H20) and carbon disulfide
(CS2) in an appropriate solvent like dimethylformamide (DMF). This method is advantageous
due to its high yield and mild reaction conditions.[2]

Reaction Scheme:
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Reactants Products
CS:2 CS: (regenerated)
Na2S-9H20 2 NaX
2 R-X (Decyl Halide) —+——3 R-S-S-R (Decyl Disulfide)
Solvent
DMF

Click to download full resolution via product page

Figure 1: General reaction scheme for the synthesis of symmetrical disulfides from alkyl
halides.

Experimental Protocol:

To a solution of sodium sulfide nonahydrate (1.0 mmol) in DMF (2 mL), add carbon disulfide
(1.0 mmol) at room temperature. The solution will turn dark red.

 To this vigorously stirred mixture, add the decyl halide (e.g., 1-bromodecane) (1.0 mmol).

« Continue stirring at room temperature. The reaction is typically rapid, with a color change
from red to yellow indicating the progress of the reaction.[2]

e Upon completion (monitored by TLC), the reaction mixture is worked up by extraction with an
organic solvent (e.g., ethyl acetate) and washed with water.
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e The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is
removed under reduced pressure to yield the crude decyl disulfide.

« Purification can be achieved by column chromatography on silica gel.

Causality of Experimental Choices: The combination of NazS-9H20 and CS: in situ generates a
reactive sulfur species that acts as a sulfur transfer reagent.[2] DMF is an excellent solvent for
this reaction due to its polar aprotic nature, which facilitates the nucleophilic substitution
reaction.

Oxidation of Decanethiol

The oxidation of thiols to disulfides is a classic and widely used transformation. A variety of
oxidizing agents can be employed, with iodine in a suitable solvent being a common and
effective choice.[3]

Reaction Scheme:
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Reactants Products

2 2 Hi

2 R-SH (Decanethiol) —— R-S-S-R (Decyl Disulfide)

Solvent

Wet Acetonitrile

Extracellular Environment (Low GSH)

Drug Carrier with
Disulfide Linker (Stable)

Cellular Uptake

Intracellulan Environment (High GSH)
Y

Disulfide Cleavage

i

Drug Release

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

SAM Formation

Decyl Disulfide in Solution Gold Substrate

Self-Assembled Monolayer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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